Cas no 136759-38-1 (2-NAPHTHALENEMETHANAMINE, 1,2,3,4-TETRAHYDRO-6-METHOXY-)

• Product Name: 2-NAPHTHALENEMETHANAMINE, 1,2,3,4-TETRAHYDRO-6-METHOXY-
• CAS No: 136759-38-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 3261465
• Update Time: 2026-04-24

2-NAPHTHALENEMETHANAMINE, 1,2,3,4-TETRAHYDRO-6-METHOXY- Chemical and Physical Properties

Names and Identifiers

• 2-NAPHTHALENEMETHANAMINE, 1,2,3,4-TETRAHYDRO-6-METHOXY-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-NAPHTHALENEMETHANAMINE, 1,2,3,4-TETRAHYDRO-6-METHOXY-

Introduction to 2-Naphthalenemethanamine, 1,2,3,4-tetrahydro-6-methoxy- (CAS No. 136759-38-1)

The compound 2-Naphthalenemethanamine, 1,2,3,4-tetrahydro-6-methoxy-, identified by its CAS number 136759-38-1, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This tetrahydropyranocycloheptadiene derivative features a naphthalene core substituted with a methoxy group and an amine functionality, making it a versatile intermediate for the development of various pharmacologically active agents. Its unique structural framework has garnered attention due to its potential in modulating biological pathways and its role in the synthesis of complex heterocyclic systems.

In recent years, the exploration of tetrahydroisoquinoline scaffolds has expanded considerably, with compounds like 2-Naphthalenemethanamine, 1,2,3,4-tetrahydro-6-methoxy- serving as key precursors in medicinal chemistry. The presence of both the methoxy and amine groups provides multiple sites for functionalization, enabling the construction of diverse molecular architectures. This flexibility has been exploited in the design of molecules targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The compound’s ability to undergo further derivatization has made it a valuable building block in synthetic strategies aimed at improving drug efficacy and selectivity.

One of the most compelling aspects of 2-Naphthalenemethanamine, 1,2,3,4-tetrahydro-6-methoxy- is its structural similarity to natural products that exhibit significant biological activity. For instance, derivatives of tetrahydroisoquinolines have been identified in plants and marine organisms, where they often function as alkaloids with potent pharmacological effects. By synthesizing analogs such as this compound, researchers can investigate structure-activity relationships (SAR) to optimize therapeutic properties. The methoxy group in particular contributes to metabolic stability and binding affinity at biological targets, making it an attractive feature for drug development.

Recent advancements in computational chemistry have further enhanced the utility of 2-Naphthalenemethanamine, 1,2,3,4-tetrahydro-6-methoxy-. Molecular modeling studies indicate that its scaffold can interact with specific protein receptors through hydrogen bonding networks and hydrophobic pockets. This insight has guided the design of novel derivatives with improved binding profiles. For example, computational predictions have suggested that modifications at the amine and methoxy positions could enhance interaction with enzymes involved in signal transduction pathways. Such findings underscore the importance of this compound as a lead structure in drug discovery initiatives.

The synthesis of 2-Naphthalenemethanamine, 1,2,3,4-tetrahydro-6-methoxy- involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include cyclization reactions to form the tetrahydropyranocycloheptadiene core followed by selective functionalization to introduce the methoxy and amine groups. Advances in catalytic methods have enabled more efficient and sustainable routes to this intermediate. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct critical carbon-carbon bonds with high regioselectivity. These innovations not only streamline the synthetic process but also reduce waste generation.

In clinical research settings, 2-Naphthalenemethanamine derivatives are being evaluated for their potential therapeutic applications. Preclinical studies have demonstrated that certain analogs exhibit inhibitory activity against enzymes implicated in cancer progression and neurodegenerative diseases. The amine group serves as a handle for further derivatization into bioisosteres that can modulate enzyme kinetics while maintaining favorable pharmacokinetic properties. Such studies highlight the compound’s significance as a pharmacophore within drug development pipelines.

The role of tetrahydropyranocycloheptadiene derivatives extends beyond their direct biological activity; they often serve as key intermediates in more complex molecular architectures. By integrating this scaffold into larger polycyclic systems, 2-Naphthalenemethanamine-based compounds can access new biological niches previously unexplored by simpler molecules. This principle has been applied in the synthesis of molecules designed to interact with membrane-bound receptors or intracellular signaling cascades. The methoxy group’s orientation within these structures influences how they are recognized by biological targets.

Future directions for research on CAS No. 136759-38-1 include exploring its role in developing next-generation therapeutics. Innovations such as biocatalysis and flow chemistry may offer new pathways for synthesizing derivatives more efficiently than traditional batch processes. Additionally, green chemistry principles are being incorporated into synthetic methodologies to minimize environmental impact while maintaining high yields and purity standards. These efforts align with broader industry trends toward sustainable pharmaceutical production.

The versatility of 2-Naphthalenemethanamine, underscored by its diverse applications, makes it a cornerstone compound for medicinal chemists working on complex disease targets.* Its unique structural features provide multiple opportunities for optimization,* ensuring continued relevance in drug discovery efforts.* As research progresses,* new insights into its reactivity*and biological interactions*will likely emerge,*further solidifying its importance.*The intersection*of computational modeling*and experimental synthesis*offers exciting prospects*for harnessing this molecule’s potential.*By leveraging advances*in synthetic chemistry*and biopharmaceutical research,*compounds derived from *CAS No.*136759-38-1*are poised to contribute significantly*to future therapeutic developments.*